Cas no 508221-00-9 (ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-)

• Product Name: ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-
• CAS No: 508221-00-9
• MF: C₈H₁₀ClN₅O
• MW: 227.650899410248
• CID: 3427023
• PubChem ID: 21098029
• Update Time: 2025-04-21

ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• ETHANOL, 2-[(3-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-6-YL)AMINO]-
• 2-[(3-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-yl)amino]ethanol
• BQYLDFQQTWCIPB-UHFFFAOYSA-N
• DB-192161
• 2-(3-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-ylamino)-ethanol
• SCHEMBL4255900
• 508221-00-9

• Inchi： 1S/C8H10ClN5O/c1-14-7-5(6(9)13-14)4-11-8(12-7)10-2-3-15/h4,15H,2-3H2,1H3,(H,10,11,12)
• InChI Key： BQYLDFQQTWCIPB-UHFFFAOYSA-N
• SMILES： C(O)CNC1=NC=C2C(Cl)=NN(C)C2=N1

Computed Properties

• Exact Mass: 227.0573877Da
• Monoisotopic Mass: 227.0573877Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų